molecular formula C16H15NO B14329835 Benzamide, N-[2-(1-methylethenyl)phenyl]- CAS No. 106012-41-3

Benzamide, N-[2-(1-methylethenyl)phenyl]-

Cat. No.: B14329835
CAS No.: 106012-41-3
M. Wt: 237.30 g/mol
InChI Key: QXBGKJSXKUQAOV-UHFFFAOYSA-N
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Description

N-[2-(1-methylethenyl)phenyl]benzamide , is an organic compound with the chemical formula C₁₄H₁₃NO . It represents the simplest amide derivative of benzoic acid. In powdered form, it appears as a white solid, while in crystalline form, it appears as colorless crystals .

Preparation Methods

Synthetic Routes::

    Amide Formation:

    Industrial Production:

Chemical Reactions Analysis

Benzamide undergoes various chemical reactions:

    Hydrolysis: Benzamide can be hydrolyzed back to benzoic acid and ammonia under acidic or basic conditions.

    Substitution Reactions: The benzylic position in benzamide is susceptible to nucleophilic substitution reactions.

    Oxidation and Reduction: Benzamide can participate in oxidation and reduction reactions, although it is not a common substrate for these transformations.

Scientific Research Applications

Benzamide finds applications in several scientific fields:

    Medicine: It has been investigated for its potential as an analgesic and anti-inflammatory agent.

    Chemistry: Benzamide serves as a model compound for studying amide chemistry and reactivity.

    Industry: It is used as an intermediate in the synthesis of other organic compounds.

Mechanism of Action

The exact mechanism by which benzamide exerts its effects depends on the specific context (e.g., as an analgesic or in other applications). it likely involves interactions with molecular targets, such as receptors or enzymes, leading to downstream signaling pathways.

Comparison with Similar Compounds

Benzamide, N-[2-(1-methylethenyl)phenyl]-, stands out due to its unique substitution pattern. Similar compounds include:

Properties

CAS No.

106012-41-3

Molecular Formula

C16H15NO

Molecular Weight

237.30 g/mol

IUPAC Name

N-(2-prop-1-en-2-ylphenyl)benzamide

InChI

InChI=1S/C16H15NO/c1-12(2)14-10-6-7-11-15(14)17-16(18)13-8-4-3-5-9-13/h3-11H,1H2,2H3,(H,17,18)

InChI Key

QXBGKJSXKUQAOV-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C1=CC=CC=C1NC(=O)C2=CC=CC=C2

Origin of Product

United States

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